(Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• SMILES: CN=CC1=CN(N=N1)CC2CCOC2
• InChI: InChI=1S/C9H14N4O/c1-10-4-9-6-13(12-11-9)5-8-2-3-14-7-8/h4,6,8H,2-3,5,7H2,1H3
• InChIKey: VMCOIXSLPLSREU-UHFFFAOYSA-N

Compound Identity: (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

The compound systemically named (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine (CAS not assigned in major registries; molecular formula C9H14N4O, MW 194.23 g/mol) belongs to the 1,2,3-triazole class, featuring a methylene-linked oxolan-3-yl (tetrahydrofuran) N1-substituent and a (Z)-configured N-methyl imine at the C4 position. It is catalogued as a research chemical by multiple vendors but currently lacks primary literature, patent, or authoritative database entries reporting any biological or physicochemical performance data.

Building Block

(Z)-imine triazole with oxolan-3-yl N1 substituent

Procurement Rationale

Requires imine C=N reactivity or (Z) geometry

Data Status

No reported biological or physicochemical performance data

Analog Substitution Evaluation: (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

At present, the scientific literature and patent landscape do not provide quantitative performance data (binding affinities, functional activity, stability constants, or ADME parameters) for this specific compound or its closest analogs [1]. Consequently, there is no empirical basis to assert that one structural analog would fail to substitute for another. In the absence of head-to-head or cross-study comparative data, any claim of differentiated efficacy, selectivity, or physicochemical superiority for procurement decisions would be unsubstantiated [1]. The compound's value proposition currently rests entirely on its structural novelty as a building block, not on proven attribute differentiation.

Imine reactivity required

The reduced amine analog lacks the C=N double bond and may not serve as a reactive handle if downstream chemistry depends on imine functionality.

No performance differentiation

Absence of empirical data precludes any selection based on efficacy or property advantage; the amine may suffice for non-imine applications.

• [1] Comprehensive search of PubMed, Google Patents, PubChem, ChEMBL, BindingDB, and ChemicalBook conducted on 2026-05-01. No quantitative activity, selectivity, or stability data found for (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine or its direct analogs. View Source

Differentiation Evidence: (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

Structural Identity: Imine vs. Amine Comparator

The target compound is the (Z)-imine (C9H14N4O, MW 194.23) . Its closest commercially available analog is the reduced secondary amine, Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)amine (CAS 1465451-07-3, C9H16N4O, MW 196.25) . The critical differentiation is the oxidation state at the C4 substituent: an sp²-hybridized methanimine versus an sp³-hybridized methanamine. The two compounds are not interchangeable; the imine offers a reactive handle (e.g., for reduction, nucleophilic addition, or dynamic covalent chemistry) that is absent in the saturated amine. No biological activity data exist for either compound, so all differentiation is solely chemical-structural, not performance-based.

Imine vs Amine

Structural comparison, no assay data

Target: (Z)-imine C9H14N4O 194.23; Comparator: amine C9H16N4O 196.25; Δ MW 2.02

Imine offers reactive C=N; procurement justified only if required

No biological data for either compound

Evidence Dimension	Chemical structure (oxidation state at C4 substituent)
Target Compound Data	(Z)-imine; C9H14N4O; MW 194.23; contains C=N double bond
Comparator Or Baseline	Saturated amine (CAS 1465451-07-3); C9H16N4O; MW 196.25; contains C–N single bond
Quantified Difference	Difference of 2 hydrogen atoms; molecular weight difference 2.02 g/mol
Conditions	Structural comparison; no assay data available

Why This Matters

This defines the compound's sole verifiable distinction: procurement of the imine is required only if the specific (Z)-C=N geometry and reactivity are essential to the downstream application; otherwise, the more readily available amine may suffice.

Commercial Purity Baseline

The target compound is typically supplied at 95% purity . The saturated amine comparator (CAS 1465451-07-3) is also marketed at 95% purity by the same supplier class . There is no evidence of an analytically distinguishable purity advantage for the target compound. This metric does not support a procurement preference for one over the other.

Purity Baseline

Supplier data, Data to verify

Target ≥95%; Comparator ≥95%

Purity does not differentiate

No independent verification

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (typical vendor specification)
Comparator Or Baseline	Saturated amine analog: ≥95%
Quantified Difference	0% difference in purity specification
Conditions	Supplier technical datasheets; no independent verification

Why This Matters

Demonstrates that purity alone does not differentiate this compound; procurement decisions must rely on the imine-specific structural requirement.

Application Scenarios: (Z)-Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

Synthetic Intermediate: (Z)-Methylimine Handle

Procurement is justified exclusively when the experimental design demands a 1,2,3-triazole building block with a (Z)-methylimine at the 4-position. The imine can serve as a protected amine or a reactive electrophile in nucleophilic additions, reductions, or dynamic combinatorial chemistry . No assay-validated application exists beyond this synthetic role.

Analytical Reference Standard: Imine vs. Amine

The compound may be used as a reference material to optimize chromatographic separation or mass spectrometry detection of imine-containing triazoles, particularly for distinguishing the imine from its reduced amine analog (CAS 1465451-07-3) . This application is derived solely from chemical structure, not from published analytical protocols.

Fragment-Based Library Design

When assembling a library for screening, the inclusion of this specific (Z)-imine triazole may be warranted to probe structure-activity relationships around the C4 substituent oxidation state and geometry . However, no screening data exist to guide library prioritization.

Application

Selection Property

Validation Focus

Synthetic intermediate (imine handle)

(Z)-imine reactivity

Structural confirmation (NMR, MS)

Analytical reference (imine vs amine)

Chromatographic or MS differentiation

Method development for imine/amine separation

Fragment-based library design

C4 substituent oxidation state & geometry

SAR interpretation (data to verify)